Cas no 58634-27-8 (Piperidine, 1-[[4-(dimethylamino)phenyl]thioxomethyl]-)

• Product Name: Piperidine, 1-[[4-(dimethylamino)phenyl]thioxomethyl]-
• CAS No: 58634-27-8
• MF: C₁₄H₂₀N₂S
• MW: 248.387001991272
• CID: 341410
• PubChem ID: 691988
• Update Time: 2025-04-19

Piperidine, 1-[[4-(dimethylamino)phenyl]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[[4-(dimethylamino)phenyl]thioxomethyl]-
• [4-(dimethylamino)phenyl]-piperidin-1-ylmethanethione
• CHEMBL1556266
• AB00080790-01
• 58634-27-8
• CCG-6206
• N,N-dimethyl-N-[4-(1-piperidinylcarbothioyl)phenyl]amine
• SR-01000404551
• WAY-297036
• Oprea1_112882
• SMR000281188
• AKOS000352726
• [4-(dimethylamino)phenyl](piperidin-1-yl)methanethione
• (4-(dimethylamino)phenyl)(piperidin-1-yl)methanethione
• CBMicro_017647
• DTXSID40351129
• SR-01000404551-1
• HMS2628I17
• MLS000711421
• BIM-0017607.P001
• methanethione, [4-(dimethylamino)phenyl]-1-piperidinyl-
• (4-Dimethylamino-phenyl)-piperidin-1-yl-methanethione
• NXLJWTIDBNNMJC-UHFFFAOYSA-N
• AF-731/00083033
• F0347-4924

• Inchi： 1S/C14H20N2S/c1-15(2)13-8-6-12(7-9-13)14(17)16-10-4-3-5-11-16/h6-9H,3-5,10-11H2,1-2H3
• InChI Key： NXLJWTIDBNNMJC-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)N(C)C)N1CCCCC1

Computed Properties

• Exact Mass: 248.1349
• Monoisotopic Mass: 248.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.6Ų

Experimental Properties

• PSA: 6.48